Cas no 887206-60-2 (2-(4-methoxyphenyl)-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}acetamide
• CAS No: 887206-60-2
• MF: C₂₇H₃₃N₃O₃S
• MW: 479.634225606918
• CID: 6453416
• Update Time: 2025-06-09

2-(4-methoxyphenyl)-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}acetamide
• 2-(4-methoxyphenyl)-N-(1-(4-(4-methoxyphenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)acetamide
• Benzeneacetamide, 4-methoxy-N-[2-[4-(4-methoxyphenyl)-1-piperazinyl]-1-methyl-2-(2-thienyl)ethyl]-

• Inchi： 1S/C27H33N3O3S/c1-20(28-26(31)19-21-6-10-23(32-2)11-7-21)27(25-5-4-18-34-25)30-16-14-29(15-17-30)22-8-12-24(33-3)13-9-22/h4-13,18,20,27H,14-17,19H2,1-3H3,(H,28,31)
• InChI Key： IRHQHBPEYDQURL-UHFFFAOYSA-N
• SMILES： C1(CC(NC(C)C(N2CCN(C3=CC=C(OC)C=C3)CC2)C2SC=CC=2)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 685.1±55.0 °C(Predicted)
• pka: 15.07±0.46(Predicted)

Additional information on 2-(4-methoxyphenyl)-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}acetamide

Recent Advances in the Study of 2-(4-methoxyphenyl)-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}acetamide (CAS: 887206-60-2)

The compound 2-(4-methoxyphenyl)-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}acetamide (CAS: 887206-60-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a piperazine ring and a thiophene moiety, contributing to its bioactivity. Researchers have explored its interactions with various biological targets, particularly in the central nervous system (CNS). Preliminary data suggest that 887206-60-2 exhibits promising affinity for serotonin and dopamine receptors, making it a candidate for further investigation in neuropsychiatric disorders such as schizophrenia and depression.

In vitro and in vivo studies have demonstrated the compound's pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability. These properties are critical for its potential use as a CNS-active drug. Additionally, molecular docking simulations have provided insights into the binding modes of 887206-60-2 with its target receptors, offering a foundation for structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on derivatization and analog synthesis to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of 887206-60-2-based therapeutics.

In conclusion, 2-(4-methoxyphenyl)-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}acetamide represents a compelling area of research with significant potential for drug discovery. Continued investigation into its mechanisms of action and clinical applicability will be essential to fully realize its therapeutic benefits.